BE“GHE Foundational & Exploratory

Check Availability & Pricing

Methoxyacetic Acid: A Technical Guide to Safety,
Handling, and Disposal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methoxyacetic Acid

Cat. No.: B166299

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and disposal
information for methoxyacetic acid (MAA), a corrosive and reprotoxic chemical compound.
The following sections detail the substance's properties, associated hazards, recommended
procedures for safe use, and protocols for waste management, tailored for a laboratory and
drug development environment.

Chemical and Physical Properties

Methoxyacetic acid is a colorless, viscous liquid with a pungent odor.[1] It is crucial to
understand its physical and chemical properties to ensure safe handling and storage.
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Property Value Source

Molecular Formula C3HeOs3 [2]

Molecular Weight 90.08 g/mol [1][2]

CAS Number 625-45-6 [2]
Clear, colorless to slightly

Appearance ) o [1][2]
yellow, viscous liquid

Odor Pungent [1]

- _ 202-204 °C (396-399 °F) at

Boiling Point [11[2]
760 mmHg

Melting Point 7-9 °C (45-48 °F) [1]

Flash Point 121 °C (249.8 °F) [2]

Autoignition Temperature

300 °C (572 °F)

[2]

Density

1.1740 - 1.177 g/lcm?

[2](3]

Vapor Pressure

0.05 mmHg at 25 °C; 1.8 mbar

at 20 °C

[1](2]

Solubility

Soluble in water, ethanol, and

diethyl ether

[1](2]

pKa

3.57

[1]

Toxicological Data

Methoxyacetic acid is classified as harmful if swallowed and is known to be a reproductive

toxin.[4][5] It is a metabolite of ethylene glycol monomethyl ether and can inhibit mitochondrial

function.[6]

© 2025 BenchChem. All rights reserved. 2/11

Tech Support


https://pim-resources.coleparmer.com/sds/15586.pdf
https://en.wikipedia.org/wiki/Methoxyacetic_acid
https://pim-resources.coleparmer.com/sds/15586.pdf
https://pim-resources.coleparmer.com/sds/15586.pdf
https://en.wikipedia.org/wiki/Methoxyacetic_acid
https://pim-resources.coleparmer.com/sds/15586.pdf
https://en.wikipedia.org/wiki/Methoxyacetic_acid
https://en.wikipedia.org/wiki/Methoxyacetic_acid
https://pim-resources.coleparmer.com/sds/15586.pdf
https://en.wikipedia.org/wiki/Methoxyacetic_acid
https://pim-resources.coleparmer.com/sds/15586.pdf
https://pim-resources.coleparmer.com/sds/15586.pdf
https://pim-resources.coleparmer.com/sds/15586.pdf
https://cameochemicals.noaa.gov/chemical/20603
https://en.wikipedia.org/wiki/Methoxyacetic_acid
https://pim-resources.coleparmer.com/sds/15586.pdf
https://en.wikipedia.org/wiki/Methoxyacetic_acid
https://pim-resources.coleparmer.com/sds/15586.pdf
https://en.wikipedia.org/wiki/Methoxyacetic_acid
https://www.benchchem.com/product/b166299?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC186770010&countryCode=US&language=en
https://www.cpachem.com/msds?num=SB39390&dnl=sd_-_Methoxyacetic_acid_CAS_625-45-6_EC_210-894-6_%28SB39390%29_%28EU%29.pdf
https://www.medchemexpress.com/methoxyacetic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Toxicity Data Value Species Route Source

LDso (Acute

500 mg/kg (ATE)  --- Oral [5]
Oral)
LDLo (Oral) 2 g/kg Rat Oral [2]
NOAEL
(Maternal and 2.5 mg/kg ]
Developmental bw/day
Toxicity)

Note on Experimental Protocols: The detailed methodologies for the toxicological studies cited
above are not fully available in the provided safety data sheets. For comprehensive
experimental protocols, consulting the original research papers or toxicology databases is
recommended. A generalized workflow for a toxicity assessment is provided in the diagrams

section.

Safety and Handling

Due to its hazardous nature, strict safety protocols must be followed when handling
methoxyacetic acid. It is corrosive and can cause severe skin burns and eye damage.[2][4] It
may also cause respiratory irritation.[8] Furthermore, it is suspected of damaging fertility or the
unborn child.[1][2][5]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling methoxyacetic

acid:
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PPE

Specification

Source

Eye Protection

Chemical splash goggles or a

full-face respirator.

[2](3]

Hand Protection

Appropriate protective gloves.

[2][9]

Skin and Body Protection

Appropriate protective clothing
to prevent skin exposure, such
as coveralls and disposable

sleeves.

[2131°]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used if
exposure limits are exceeded

or if irritation is experienced.

[2](3]

Engineering Controls

Facilities where methoxyacetic acid is stored or used should be equipped with an eyewash

station and a safety shower.[2][10] Adequate ventilation should be in place to keep airborne

concentrations low.[2][10]

Handling Procedures
» Wash hands thoroughly after handling.[2][9]

¢ Use in a well-ventilated area.[2][9]

» Avoid contact with eyes, skin, and clothing.[9]

o Keep containers tightly closed when not in use.[2][9]

» Do not eat, drink, or smoke when using this product.[8]

» Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[8]
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First Aid Measures

Immediate medical attention is required in case of exposure.

Exposure Route First Aid Procedure Source

Immediately flush eyes with
plenty of water for at least 15
minutes, also under the
Eye Contact _ [2][4]
eyelids. Remove contact
lenses if present and easy to

do. Continue rinsing.

Immediately flush skin with
plenty of water for at least 15

Skin Contact minutes while removing [2]
contaminated clothing and

shoes.

Do NOT induce vomiting. If the
victim is conscious, give a

Ingestion cupful of water. Never give [2][9]
anything by mouth to an

unconscious person.

Remove to fresh air. If not
) breathing, give artificial
Inhalation o o [2]
respiration. If breathing is

difficult, give oxygen.

Fire and Explosion Hazards

Methoxyacetic acid is combustible.[3][8] Vapors are heavier than air and may spread along
floors, forming explosive mixtures with air upon intense heating.[8]

Extinguishing Media

» Suitable: Water, foam, carbon dioxide (COz), and dry powder.[8][11]
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e Unsuitable: No limitations on extinguishing agents are given for this substance.[8]

Fire-Fighting Procedures

» Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

[2][9]

» Prevent fire extinguishing water from contaminating surface water or the groundwater
system.[8]

Accidental Release Measures
In the event of a spill, the following procedures should be followed:

o Personal Precautions: Do not breathe vapors or aerosols. Avoid substance contact. Ensure
adequate ventilation and evacuate the danger area.[8]

e Environmental Precautions: Do not let the product enter drains.[8]

» Containment and Cleaning: Cover drains. Collect, bind, and pump off spills. Absorb with inert
material (e.g., vermiculite, sand, or earth) and place in a suitable container for disposal.[2]

Disposal Guidelines

Waste material must be disposed of in accordance with national and local regulations.[8]
o Leave chemicals in their original containers. Do not mix with other waste.[8]

e Handle uncleaned containers as you would the product itself.[8]

» Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[2] Consultation with state and local hazardous waste regulations is
necessary to ensure complete and accurate classification.[2]

Visualized Workflows and Pathways
Methoxyacetic Acid Safety and Handling Workflow
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Caption: Workflow for the safe handling of methoxyacetic acid.
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Generalized Toxicity Assessment Workflow
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Caption: A generalized workflow for a toxicity assessment study.
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Caption: Metabolic activation of EGME to MAA and its toxic effect.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Methoxyacetic Acid: A Technical Guide to Safety,
Handling, and Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166299#methoxyacetic-acid-safety-handling-and-
disposal-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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